N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-3-nitrobenzamide

• IUPAC Name: N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C19H17N5O7S/c1-30-17-11-16(21-19(22-17)31-2)23-32(28,29)15-8-6-13(7-9-15)20-18(25)12-4-3-5-14(10-12)24(26)27/h3-11H,1-2H3,(H,20,25)(H,21,22,23)
• InChI Key: DYKGEWLZIRJLGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])OC
• Molecular Formula: C19H17N5O7S
• Molecular Weight: 459.4 g/mol

Description

The compound belongs to a class of substances that exhibit a wide range of chemical behaviors and applications due to their unique structural features. These features include a pyrimidinyl core, sulfonyl and nitro functional groups, and dimethoxy substitution, which collectively contribute to its reactivity and potential utility in various fields, excluding drug use and dosage, or drug-related side effects.

Synthesis Analysis

Molecular Structure Analysis

The molecular structure of such compounds is characterized by complex arrangements of atoms and bonds, leading to distinct three-dimensional conformations. This complexity can influence the compound's reactivity and interactions with other molecules. For example, Rodríguez et al. (2009) explored different hydrogen-bonded structures in isomeric solvates, highlighting the impact of molecular conformation on the chemical behavior of related compounds (Rodríguez et al., 2009).

Chemical Reactions and Properties

The chemical reactivity of "N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-3-nitrobenzamide" is significantly influenced by its functional groups. For instance, the presence of a sulfonyl group can facilitate sulfonation reactions, while the nitro group may undergo reduction to an amino group under certain conditions. Gebhardt and Saluz (2012) synthesized a sulfonamide derivative as a precursor for tracer production, demonstrating the compound's utility in chemical synthesis (Gebhardt & Saluz, 2012).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, are crucial for understanding the compound's behavior in various environments. For example, Yang et al. (2002) discussed the synthesis of poly(amide-imide-imide)s with inherent viscosities and thermal stability, providing insight into the material properties that similar compounds may exhibit (Yang et al., 2002).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, potential for forming derivatives, and susceptibility to various chemical reactions, are integral to understanding the compound's utility. Research by Shukla and Yadava (2020) on a related anti-amoebic agent offers a speculative analysis of its electronic structure and molecular docking, hinting at the broad chemical utility of such compounds (Shukla & Yadava, 2020).